Cas no 2171932-56-0 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid)
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid
- EN300-1545507
- 2171322-51-1
- 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid
- EN300-1532108
- 3-hydroxy-3-methyl-4-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
- 2171932-56-0
- 2171412-54-5
- 3-hydroxy-3-methyl-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
- EN300-1532590
-
- Inchi: 1S/C25H28N2O6/c1-25(32,12-22(28)29)14-26-23(30)15-10-16(11-15)27-24(31)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21,32H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
- InChI Key: PWODSAQIAYYXLS-UHFFFAOYSA-N
- SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)(CC(=O)O)O
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 125Ų
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1532590-0.05g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1532590-0.1g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1532590-0.25g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1532590-0.5g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1532590-1.0g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1532590-2.5g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1532590-5.0g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1532590-10.0g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1532590-50mg |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1532590-100mg |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid |
2171932-56-0 | 100mg |
$2963.0 | 2023-09-26 |
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid
Research Brief on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid (CAS: 2171932-56-0)
In recent years, the compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid (CAS: 2171932-56-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethyloxycarbonyl (Fmoc) moieties, has shown promise in various applications, including peptide synthesis, drug delivery, and targeted therapeutics. The following brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.
The primary interest in this compound stems from its structural features, which make it a versatile building block in peptide chemistry. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering protection for amino groups during the elongation of peptide chains. The cyclobutyl ring, on the other hand, introduces conformational rigidity, which can enhance the stability and bioavailability of peptide-based therapeutics. Recent studies have explored the utility of this compound in the synthesis of cyclic peptides, which are increasingly being investigated for their potential in targeting challenging drug targets such as protein-protein interactions.
One of the key advancements in the application of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid is its use in the development of prodrugs. Researchers have leveraged its hydroxyl and carboxyl functional groups to create ester and amide derivatives, which can improve the pharmacokinetic properties of parent drugs. For instance, a recent study demonstrated that conjugating this compound to a poorly soluble anticancer agent significantly enhanced its water solubility and oral bioavailability. This approach holds promise for addressing one of the major challenges in drug development—poor drug solubility.
Another area of active research involves the compound's potential as a linker in bioconjugation strategies. Its ability to form stable amide bonds with both amino and carboxyl groups makes it an attractive candidate for linking peptides, proteins, or small molecules to various carriers, such as nanoparticles or antibodies. A 2023 study highlighted its use in constructing antibody-drug conjugates (ADCs), where it served as a spacer between the antibody and the cytotoxic payload. The resulting ADCs exhibited improved homogeneity and therapeutic efficacy, underscoring the compound's value in precision medicine.
Despite these promising applications, challenges remain in the large-scale synthesis and purification of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For example, a novel enzymatic approach has been proposed to selectively introduce the Fmoc group, minimizing side reactions and simplifying purification. Additionally, advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of the compound and its derivatives.
In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid (CAS: 2171932-56-0) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural attributes and multifunctional nature make it suitable for a wide range of applications, from peptide synthesis to prodrug development and bioconjugation. Ongoing research aims to further explore its potential and address existing limitations, paving the way for its broader adoption in drug discovery and development. As the field continues to evolve, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.
2171932-56-0 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)